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Compound of Interest

Compound Name: Desethylene ciprofloxacin

CAS No.: 103222-12-4

Cat. No.: B035067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desethylene ciprofloxacin is a significant impurity and major metabolite of ciprofloxacin, a

widely used fluoroquinolone antibiotic.[1][2][3] As a critical parameter in the quality control of

ciprofloxacin drug substances and products, the presence of desethylene ciprofloxacin must

be carefully monitored to ensure the safety and efficacy of the pharmaceutical formulation. This

technical guide provides an in-depth overview of desethylene ciprofloxacin as a

pharmaceutical impurity standard, including its chemical properties, formation, and analytical

methodologies for its identification and quantification.

Chemical and Physical Properties
Desethylene ciprofloxacin, also known as 7-[(2-aminoethyl)amino]-1-cyclopropyl-6-fluoro-1,4-

dihydro-4-oxo-3-quinolinecarboxylic acid, is a primary degradation product and metabolite of
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ciprofloxacin.[1][3] Its chemical structure is characterized by the opening of the piperazine ring

of the parent ciprofloxacin molecule.

Property Value Reference

Chemical Formula C₁₅H₁₆FN₃O₃ [2]

Molecular Weight 305.31 g/mol [2]

CAS Number 103222-12-4 (free base) [3]

Appearance Crystalline solid [2]

UV max (λmax) 278 nm [2]

Purity (as a reference

standard)
≥98% [2]

Formation of Desethylene Ciprofloxacin
Desethylene ciprofloxacin is primarily formed through the degradation of ciprofloxacin under

various stress conditions. Forced degradation studies are essential to understand the formation

of this impurity and to develop stability-indicating analytical methods.

Forced Degradation Studies
Forced degradation studies of ciprofloxacin have been conducted under various conditions as

per the International Council for Harmonisation (ICH) guidelines.[4][5] These studies help in

identifying potential degradation products, including desethylene ciprofloxacin.
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Stress Condition Description
Typical
Degradation of
Ciprofloxacin

Reference

Acidic Hydrolysis
0.1 N HCl at 70°C for

4 hours
~20% [4][5]

Alkaline Hydrolysis
0.1 N NaOH at 70°C

for 4 hours
~24% [4][5]

Oxidative Degradation
3% H₂O₂ at 70°C for 4

hours
~40% [4][5]

Photolytic

Degradation

Exposure to UV

radiation for 5 days
~30% [4][5]

Thermal Degradation 60°C for 24 hours ~10% [4][5]

The degradation pathway leading to desethylene ciprofloxacin involves the cleavage of the

piperazine ring of the ciprofloxacin molecule.
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Degradation Pathway of Ciprofloxacin to Desethylene Ciprofloxacin

Ciprofloxacin

Desethylene Ciprofloxacin

Piperazine Ring Cleavage

Stress Conditions
(Acid, Base, Oxidation, Light)

Click to download full resolution via product page

Degradation pathway of Ciprofloxacin.

Analytical Methodologies
Accurate and robust analytical methods are crucial for the detection and quantification of

desethylene ciprofloxacin in ciprofloxacin active pharmaceutical ingredients (APIs) and

finished drug products. High-Performance Liquid Chromatography (HPLC) and Liquid

Chromatography-Mass Spectrometry (LC-MS) are the most commonly employed techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the separation and quantification of pharmaceutical

impurities. Several HPLC methods have been developed for the analysis of ciprofloxacin and

its related substances.
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Quantitative HPLC Method Parameters:

Parameter Method 1 Method 2

Column C18 (250 mm x 4.6 mm, 5 µm)
Inertsil C18 (250 mm x 4.0

mm, 5 µm)

Mobile Phase

Acetonitrile and 0.025 M

Phosphoric Acid (pH 3.0 with

triethylamine) (13:87 v/v)

Gradient of 0.15%

orthophosphoric acid (pH 3.0

with triethylamine) and

acetonitrile

Flow Rate 1.5 mL/min 0.7 mL/min

Detection UV at 278 nm UV at 278 nm

Column Temperature 40°C 35°C

Injection Volume 50 µL 10 µL

Reference [6] [7][8]

Method Validation Data for Ciprofloxacin Analysis (Illustrative):

Parameter Result Reference

Linearity Range 0.01 - 5.00 µg/mL [9]

Correlation Coefficient (r²) >0.99 [9]

Precision (%RSD) 3.37 - 12.60% [9]

Accuracy (% Recovery) 87.25 - 114% [9]

Limit of Detection (LOD) 0.11 µg/mL [10]

Limit of Quantification (LOQ) 0.35 µg/mL [10]

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS and tandem MS (LC-MS/MS) provide higher sensitivity and specificity for the

identification and quantification of impurities, especially at trace levels.
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Quantitative LC-MS/MS Method Parameters:

Parameter Method 1

Column C18 (75 mm x 4.6 mm, 3.5 µm)

Mobile Phase 0.2% formic acid in water:methanol (10:90, v/v)

Flow Rate 0.5 mL/min

Ionization Electrospray Ionization (ESI), Positive Mode

MS/MS Transition (Ciprofloxacin) m/z 332.0 → 231.3

Reference [9]

Experimental Protocols
Protocol 1: HPLC Analysis of Desethylene Ciprofloxacin

Preparation of Standard Solution: Accurately weigh a suitable amount of desethylene
ciprofloxacin reference standard and dissolve in the mobile phase to prepare a stock

solution. Further dilute to obtain working standard solutions of known concentrations.

Preparation of Sample Solution: Accurately weigh the ciprofloxacin drug substance or a

crushed tablet powder and dissolve in a suitable solvent. Dilute with the mobile phase to a

known concentration.

Chromatographic Conditions: Set up the HPLC system with the parameters specified in the

tables above.

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Quantification: Identify the peak corresponding to desethylene ciprofloxacin based on its

retention time compared to the standard. Calculate the concentration of the impurity in the

sample using the peak area and the calibration curve generated from the standard solutions.

Protocol 2: Forced Degradation Study
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Sample Preparation: Prepare separate solutions of ciprofloxacin in 0.1 N HCl, 0.1 N NaOH,

and 3% H₂O₂. For photolytic degradation, expose a solution of ciprofloxacin to UV light. For

thermal degradation, heat a solid sample of ciprofloxacin.

Stress Conditions: Subject the prepared samples to the conditions outlined in the forced

degradation table.

Sample Analysis: At specified time points, withdraw aliquots of the stressed samples,

neutralize if necessary, and dilute with the mobile phase. Analyze the samples using a

validated stability-indicating HPLC method.

Data Analysis: Monitor the degradation of ciprofloxacin and the formation of degradation

products, including desethylene ciprofloxacin.

Spectroscopic Characterization
The structural elucidation of desethylene ciprofloxacin is confirmed through various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the chemical structure. The absence of signals corresponding to the ethylene

bridge of the piperazine ring and the appearance of new signals for the aminoethyl side

chain are characteristic features in the NMR spectra of desethylene ciprofloxacin.[11][12]

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule. In the mass spectrum of desethylene
ciprofloxacin, the molecular ion peak will correspond to its molecular weight (305.31 g/mol

). The fragmentation pattern will show characteristic losses of functional groups from the

parent molecule, aiding in its identification.[13][14]

Experimental Workflow for Impurity Profiling
A systematic workflow is essential for the effective impurity profiling of pharmaceutical

products.
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General Workflow for Ciprofloxacin Impurity Profiling

Sample Preparation & Analysis

Data Processing & Identification

Qualification & Reporting

Ciprofloxacin Sample
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Workflow for impurity profiling.
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Conclusion
Desethylene ciprofloxacin is a critical process-related impurity and degradation product of

ciprofloxacin that requires stringent control. This technical guide has provided a comprehensive

overview of its properties, formation pathways, and detailed analytical methodologies for its

quantification. The implementation of robust analytical strategies, including validated HPLC and

LC-MS methods, is paramount for ensuring the quality, safety, and efficacy of ciprofloxacin-

containing pharmaceutical products. Adherence to regulatory guidelines and a thorough

understanding of impurity profiling are essential for drug development professionals in this

context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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